Cas no 473923-79-4 (tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate)

• Product Name: tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate
• CAS No: 473923-79-4
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• MDL: MFCD09749844
• CID: 930947
• PubChem ID: 27281767
• Update Time: 2025-05-24

tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((trans-4-cyanocyclohexyl)methyl)carbamate
• tert-butyl N-[(4-cyanocyclohexyl)methyl]carbamate
• TRANS-4-N-BOC-AMINOMETHYL-CYCLOHEXANECARBONITRILE
• TRANS-(4-CYANO-CYCLOHEXYLMETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate
• tert-butyl (4-cyanocyclohexyl)methylcarbamate
• A827208
• N-[(4-cyanocyclohexyl)methyl]carbamic acid tert-butyl ester
• KOFJDBKWKCOOLP-UHFFFAOYSA-N
• DTXSID10650656
• YTA92379
• KOFJDBKWKCOOLP-XYPYZODXSA-N
• SCHEMBL3352954
• tert-butyl(4-cyanocyclohexyl)methylcarbamate
• tert-Butyl [(4-cyanocyclohexyl)methyl]carbamate
• tert-butyl (trans-4-cyanocyclohexyl)methylcarbamate
• tert-butyl N-[(4-cyanocyclohexyl)methyl]carbamate;TRANS-4-N-BOC-AMINOMETHYL-CYCLOHEXANECARBONITRILE
• 473923-79-4
• Z1505692257
• SCHEMBL10163863
• tert-butyl trans-4-cyanocyclohexylmethylcarbamate
• (4-Cyanocyclohexylmethyl)-carbamic acid tert-butyl ester and enantiomer
• DB-321753
• 1065012-69-2
• AKOS022172480
• AS-36987
• trans-tert-Butyl (((1r,4r)-4-cyanocyclohexyl)methyl)carbamate
• tert-butyl (((1r,4r)-4-cyanocyclohexyl)methyl)carbamate
• tert-butyl(trans-4-cyanocyclohexyl)methylcarbamate
• SCHEMBL13934812
• SCHEMBL3352947
• SCHEMBL18626500
• Trans-4-(N-Boc-aminomethyl)cyclohexanecarbonitrile
• tert-butyl N-{[(1r,4r)-4-cyanocyclohexyl]methyl}carbamate
• MFCD09749844
• tert-butyl((trans-4-cyanocyclohexyl)methyl)carbamate
• EN300-198420
• EN300-208143
• CS-0130620

• MDL： MFCD09749844
• Inchi： 1S/C13H22N2O2/c1-13(2,3)17-12(16)15-9-11-6-4-10(8-14)5-7-11/h10-11H,4-7,9H2,1-3H3,(H,15,16)
• InChI Key： KOFJDBKWKCOOLP-UHFFFAOYSA-N
• SMILES： O(C(NCC1CCC(C#N)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.16800
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 62.12000
• LogP: 3.23198

tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate

Comprehensive Overview of tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate (CAS No. 473923-79-4)

The compound tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate (CAS No. 473923-79-4) is a specialized carbamate derivative with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structural features, including the cyanocyclohexyl moiety and tert-butyl carbamate group, make it a valuable building block for drug discovery and fine chemical production. This article delves into its properties, synthesis, and relevance in modern research, addressing trending topics like green chemistry and AI-driven molecular design.

In recent years, the demand for high-purity intermediates like tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate has surged due to advancements in peptide therapeutics and small-molecule drugs. Researchers frequently search for "synthetic routes for cyanocyclohexyl derivatives" or "carbamate protecting group strategies," highlighting its role in stereoselective synthesis. The compound’s CAS No. 473923-79-4 is often referenced in patents related to kinase inhibitors and CNS-targeting agents, aligning with the industry’s focus on precision medicine.

The synthesis of tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate typically involves reductive amination of 4-cyanocyclohexanecarboxaldehyde followed by Boc protection. This process emphasizes atom economy—a key principle in green chemistry—addressing environmental concerns raised in queries like "sustainable synthesis of carbamates." Its crystalline form and stability under ambient conditions are also critical for industrial scalability, a topic often explored in process chemistry forums.

From a structure-activity relationship (SAR) perspective, the rigid cyclohexyl backbone and polar cyano group of this compound enhance binding affinity in targeted drug delivery systems. These features resonate with searches for "bioisosteres for drug design" and "scaffold hopping techniques," reflecting its utility in computational chemistry workflows. Notably, its chiral purity (1r,4r) is vital for enantioselective catalysis, a hot topic in asymmetric synthesis research.

In analytical characterization, tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate is identified via HPLC-MS and NMR spectroscopy, with its CAS No. 473923-79-4 serving as a key identifier in chemical databases. Discussions on "QC methods for Boc-protected amines" frequently cite this compound, underscoring its role in quality control protocols. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in bioconjugation studies.

Emerging trends like AI-assisted retrosynthesis have spotlighted tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate as a candidate for machine learning-based route optimization. Searches for "automated chemical synthesis" and "digital twins in chemistry" highlight its potential in Industry 4.0 applications. Additionally, its low toxicity profile aligns with regulatory demands for safer reagents, a priority in REACH compliance discussions.

In conclusion, tert-butyl N-{(1r,4r)-4-cyanocyclohexylmethyl}carbamate (CAS No. 473923-79-4) exemplifies the intersection of traditional organic chemistry and cutting-edge technology. Its versatility in medicinal chemistry, coupled with its relevance to sustainability and digital transformation, ensures its continued prominence in scientific literature and industrial applications.